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Compound of Interest

Compound Name: Methyl 4-(1-aminoethyl)benzoate

Cat. No.: B2887038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a technical overview of the stability profile and recommended storage

conditions for Methyl 4-(1-aminoethyl)benzoate (CAS No: 80051-07-6). Due to the limited

availability of public, in-depth stability studies for this specific molecule, this guide synthesizes

information from supplier data, chemical principles, and studies on structurally related

aminobenzoate esters.

Chemical Profile
Methyl 4-(1-aminoethyl)benzoate is a chiral aromatic ester containing a primary amine and a

methyl ester functional group.[1][2] This bifunctional nature makes it a versatile intermediate in

pharmaceutical synthesis but also susceptible to specific degradation pathways.[1][2] Its

stability is paramount for ensuring the purity, potency, and safety of subsequent manufacturing

processes and final active pharmaceutical ingredients (APIs).

Chemical Structure:

IUPAC Name: methyl 4-(1-aminoethyl)benzoate[3]

Molecular Formula: C₁₀H₁₃NO₂[4]

Molecular Weight: 179.22 g/mol [3]

Appearance: White to Yellow Sticky Oil to Solid or Solid[3]
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Recommended Storage Conditions
Proper storage is critical to prevent degradation. The following conditions are based on

recommendations from multiple chemical suppliers. Adherence to these guidelines is essential

to maintain the compound's integrity over time.

Table 1: Summary of Recommended Storage Conditions

Parameter Recommendation Rationale / Notes

Temperature 2°C to 8°C

Refrigeration slows down
potential hydrolytic and
oxidative degradation
reactions.

Atmosphere

Store under an inert

atmosphere (e.g., Argon,

Nitrogen).

The primary amine group can

be susceptible to oxidation. An

inert atmosphere displaces

oxygen.

Light
Protect from light. Store in a

dark place.[3][4]

Aromatic amines and

benzoates can be photolabile.

Opaque or amber containers

are required.

| Moisture | Store in a dry, well-sealed container.[4] | Prevents atmospheric moisture from

initiating hydrolysis of the ester group. |

Potential Degradation Pathways
While specific kinetic data for Methyl 4-(1-aminoethyl)benzoate is not publicly available, its

chemical structure suggests susceptibility to several degradation mechanisms common to

aminobenzoate esters.[5][6] Key potential pathways include hydrolysis, oxidation, and

photodegradation.
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Fig. 1: Factors Influencing Stability
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Caption: Logical relationship between environmental factors and degradation pathways.

Hydrolysis
The ester linkage is the most probable site for degradation via hydrolysis. This reaction can be

catalyzed by both acidic and basic conditions, cleaving the molecule into 4-(1-

aminoethyl)benzoic acid and methanol.[7] The presence of moisture is a key initiator for this

process.
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Fig. 3: General Workflow for Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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